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Introduction

Acid Brown 354, a dis-azo acid dye, is utilized in the textile industry for dyeing protein fibers
such as wool and silk, as well as polyamide fibers.[1][2][3] Its molecular structure,
characterized by the presence of sulfonic acid groups, renders it water-soluble and allows for
the formation of ionic bonds with the amino groups in protein fibers under acidic conditions.[1]
[3] This interaction results in good color fastness properties, making it a candidate for various
textile applications. This document provides detailed application notes and experimental
protocols for the use of Acid Brown 354 in textile dyeing research, with a focus on wool and
silk fibers.

Data Presentation

Due to a lack of specific published data on the performance of Acid Brown 354 on wool and
silk, the following tables provide illustrative quantitative data based on the typical performance
of similar acid dyes on protein fibers. These values should be considered as a general
guideline for research purposes.

Table 1: lllustrative Dyeing Performance of Acid Brown 354 on Wool and Silk
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Parameter Wool Silk
Optimal Dyeing Temperature 90-100°C 85-95°C
Optimal Dye Bath pH 45-55 40-5.0
Dye Concentration (% owf) 05-4.0 0.5-3.0
Color Yield (K/S) at 2% owf 12 -15 10-13
Exhaustion (%) 85-95 80 -90
Fixation (%) 75 -85 70 - 80

% owf: on weight of fiber

Table 2: lllustrative Fastness Properties of Acid Brown 354 on Wool and Silk (2% owf)

Wool Rating (Grey Silk Rating (Grey
Fastness Property Test Method

Scale) Scale)
Washing Fastness
ISO 105-C06 4 3-4
(Color Change)
Washing Fastness
o ISO 105-C06 4 3-4
(Staining on Wool)
Washing Fastness
o ISO 105-C06 4-5 4
(Staining on Cotton)
Light Fastness (Xenon
ISO 105-B02 4-5 4
Arc)
Rubbing Fastness
ISO 105-X12 4-5 4
(Dry)
Rubbing Fastness
ISO 105-X12 3 2-3

(Wet)

Experimental Protocols
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The following are detailed protocols for the application of Acid Brown 354 in a laboratory

setting.

Protocol 1: Exhaust Dyeing of Wool with Acid Brown 354

1.

Materials and Reagents:

Scoured wool fabric

Acid Brown 354 dye

Glacial Acetic Acid (or Formic Acid)
Glauber's salt (Sodium Sulfate)
Non-ionic wetting agent

Distilled water

Laboratory dyeing machine (e.g., shaking water bath, IR dyer)

. Dye Bath Preparation:

Set the liquor-to-goods ratio (LR) to 40:1. For 10 grams of wool, this will be 400 mL of water.

Calculate the required amount of dye based on the desired depth of shade (% owf). For a
2% shade on 10g of fabric, 0.2g of dye is needed.

Prepare a stock solution of the dye by dissolving it in a small amount of hot distilled water.
In the main dye bath, add the required amount of distilled water.

Add a non-ionic wetting agent (e.g., 0.5 g/L).

Add Glauber's salt (e.g., 5-10% owf) as a leveling agent.

Add the dye stock solution to the bath and stir well.

Adjust the pH of the dye bath to 4.5-5.5 using a dilute solution of acetic acid.
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. Dyeing Procedure:

 Introduce the pre-wetted wool fabric into the dye bath at 40°C.

o Raise the temperature to 98°C at a rate of 1.5°C/minute.

o Hold the temperature at 98°C for 45-60 minutes, ensuring gentle agitation.

o After 45 minutes, if the dye bath is not fully exhausted, an additional small amount of acetic
acid can be added to promote further exhaustion.

e Cool the dye bath down to 70°C at a rate of 2°C/minute.

* Remove the dyed fabric and rinse thoroughly with cold water until the water runs clear.

o Perform a soaping treatment by washing the fabric with a non-ionic detergent (2 g/L) at 50°C
for 15 minutes to remove any unfixed dye.

Rinse again with cold water and air dry.

Protocol 2: Exhaust Dyeing of Silk with Acid Brown 354

1. Materials and Reagents:

e Degummed silk fabric

e Acid Brown 354 dye

» Acetic Acid

e Glauber's salt (Sodium Sulfate)
« Distilled water

e Laboratory dyeing machine

2. Dye Bath Preparation:

e Set the liquor-to-goods ratio (LR) to 40:1.
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o Calculate and prepare the dye stock solution as described for wool.

o Prepare the dye bath with distilled water, Glauber's salt (5-10% owf), and the dye stock
solution.

e Adjust the pH of the dye bath to 4.0-5.0 with dilute acetic acid.

3. Dyeing Procedure:

« Introduce the pre-wetted silk fabric into the dye bath at 30°C.

» Raise the temperature to 90°C at a rate of 1°C/minute.

e Hold the temperature at 90°C for 60 minutes with gentle agitation.
e Cool the dye bath to 60°C.

» Remove the fabric, rinse with cold water, and perform a soaping treatment as described for
wool.

» Rinse thoroughly and air dry away from direct sunlight.

Protocol 3: Fastnhess Testing

1. Washing Fastness (ISO 105-C06):
» A specimen of the dyed fabric is stitched together with a multi-fiber test fabric.

e The composite specimen is washed in a standard soap solution at a specified temperature
(e.g., 40°C or 50°C) for a set duration in a launder-o-meter.

e The change in color of the dyed specimen and the degree of staining on the multi-fiber fabric
are assessed using standard grey scales under controlled lighting.

2. Light Fastness (ISO 105-B02):

o A specimen of the dyed fabric is exposed to a xenon arc lamp, which simulates natural
sunlight, under controlled conditions of temperature and humidity.
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o Simultaneously, a set of blue wool standards with known lightfastness are exposed.

» The fading of the test specimen is compared to the fading of the blue wool standards to
determine the lightfastness rating.

3. Rubbing Fastness (ISO 105-X12):

o A specimen of the dyed fabric is rubbed with a dry and a wet cotton cloth under a specified
pressure using a crockmeter.

e The amount of color transferred to the cotton cloths is assessed using the grey scale for
staining.
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Caption: Workflow for the exhaust dyeing of wool fabric.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1490543?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1490543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Protein Fiber Acidic Medium
(Wool/Silk) (H+)

Acid Dye Anion Protonated Amino Group
(D-S03-) (-NH3+)

onic Interaction

Dyed Fiber
(lonic Bond)

Click to download full resolution via product page

Caption: lonic interaction between Acid Brown 354 and protein fibers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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